N-[1-(Furan-2-yl)propylidene]hydroxylamine

• CAS No.: 116435-25-7
• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: N-[1-(furan-2-yl)propylidene]hydroxylamine
• InChI: InChI=1S/C7H9NO2/c1-2-6(8-9)7-4-3-5-10-7/h3-5,9H,2H2,1H3
• InChI Key: XGJQVGIPNVJZPT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=NO)C1=CC=CO1

Description

N-[1-(Furan-2-yl)propylidene]hydroxylamine is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydroxylamine hydrochloride (3.3 g, 47.8 mmol) and sodium acetate (3.9 g, 47.8 mmol) were added to 20 mL of methanol and the resulting white slurry was stirred at room temperature for 30 min. 1-(Furan-2-yl)propan-1-one (5.4 g, 43.5 mmol) was added and the mixture was stirred at room temperature for 20 hours. Water (20 mL) was added and the product was extracted with EtOAc and the organic layer was washed with saturated NaHCO3 solution and dried over MgSO4. The solvent was evaporated in vacuo to give 6.1 g of the title compound.